Cas no 887898-65-9 (3-(3,4-difluorobenzamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(3,4-difluorobenzamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide
• CAS No: 887898-65-9
• MF: C₂₂H₁₃F₂N₃O₅
• MW: 437.352532148361
• CID: 6430439
• PubChem ID: 16814793
• Update Time: 2025-10-31

3-(3,4-difluorobenzamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-difluorobenzamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide
• 3-(3,4-difluorobenzamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide
• 3-[(3,4-difluorobenzoyl)amino]-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide
• AB00671631-01
• AKOS024594439
• F0666-1181
• 887898-65-9
• 2-Benzofurancarboxamide, 3-[(3,4-difluorobenzoyl)amino]-N-(4-nitrophenyl)-

• Inchi： 1S/C22H13F2N3O5/c23-16-10-5-12(11-17(16)24)21(28)26-19-15-3-1-2-4-18(15)32-20(19)22(29)25-13-6-8-14(9-7-13)27(30)31/h1-11H,(H,25,29)(H,26,28)
• InChI Key： LQGDAXHUMRGPIG-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=C(F)C(F)=C2)=C1C(NC1=CC=C([N+]([O-])=O)C=C1)=O

Computed Properties

• Exact Mass: 437.08232685g/mol
• Monoisotopic Mass: 437.08232685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.538±0.06 g/cm3(Predicted)
• Boiling Point: 497.3±45.0 °C(Predicted)
• pka: 10.51±0.43(Predicted)

Additional information on 3-(3,4-difluorobenzamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide

Research Brief on 3-(3,4-difluorobenzamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide (CAS: 887898-65-9)

The compound 3-(3,4-difluorobenzamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide (CAS: 887898-65-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzofuran core and difluorobenzamido and nitrophenyl substituents, exhibits promising pharmacological properties, particularly in the context of kinase inhibition and anticancer activity. Recent studies have explored its synthesis, structural optimization, and biological evaluation, positioning it as a potential lead compound for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of this compound on a panel of protein kinases, including EGFR and VEGFR2. The results demonstrated potent inhibition with IC50 values in the nanomolar range, suggesting its utility as a multi-kinase inhibitor. Molecular docking studies further elucidated its binding mode within the ATP-binding pockets of these kinases, highlighting key interactions with conserved residues. These findings underscore the compound's potential as a scaffold for designing next-generation kinase inhibitors.

Another significant development was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where the compound's antiproliferative activity was evaluated against a range of cancer cell lines, including breast (MCF-7) and lung (A549) cancer models. The study revealed selective cytotoxicity, with minimal effects on normal cell lines, indicating a favorable therapeutic window. Mechanistic studies suggested that the compound induces apoptosis via the mitochondrial pathway, as evidenced by caspase-3 activation and PARP cleavage.

Recent advancements in the synthetic methodology for 887898-65-9 have also been documented. A 2023 Tetrahedron Letters publication described an optimized route using Pd-catalyzed cross-coupling reactions, improving yield and scalability. This progress addresses previous challenges in large-scale production, facilitating further preclinical evaluation. Additionally, pharmacokinetic studies in rodent models have shown acceptable oral bioavailability and plasma half-life, supporting its potential as an orally administered therapeutic agent.

The compound's unique chemical structure, combining a benzofuran scaffold with strategic fluorine and nitro substitutions, contributes to its enhanced metabolic stability and target binding affinity. Computational ADMET predictions suggest favorable drug-like properties, though further optimization may be required to mitigate potential hepatotoxicity concerns identified in preliminary toxicity screenings. Ongoing research is exploring structural analogs to improve selectivity and reduce off-target effects while maintaining potency.

In conclusion, 3-(3,4-difluorobenzamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide represents a promising chemical entity in oncology drug discovery. Its dual kinase inhibitory and pro-apoptotic activities, coupled with recent synthetic and pharmacological advancements, position it as a compelling candidate for further investigation. Future research directions may include combination therapy studies, biomarker identification for patient stratification, and advanced formulation development to enhance its therapeutic potential.